Cas no 85102-93-8 (1-benzyl-1H-imidazole-4-carbaldehyde)

1-benzyl-1H-imidazole-4-carbaldehyde structure
85102-93-8 structure
1-benzyl-1H-imidazole-4-carbaldehyde
85102-93-8
C11H10N2O
186.2099
MFCD09033076
887549
11095311

1-benzyl-1H-imidazole-4-carbaldehyde Properties

Names and Identifiers

    • 1-benzylimidazole-4-carbaldehyde
    • 1-benzyl-1H-imidazole-4-carbaldehyde
    • CS-0456216
    • DTXSID30454991
    • SCHEMBL3273177
    • 85102-93-8
    • WHNXSUJWIAAGSF-UHFFFAOYSA-N
    • AKOS006332458
    • 1-benzylimidazole-4-carboxaldehyde
    • +Expand
    • MFCD09033076
    • WHNXSUJWIAAGSF-UHFFFAOYSA-N
    • InChI=1S/C11H10N2O/c14-8-11-7-13(9-12-11)6-10-4-2-1-3-5-10/h1-5,7-9H,6H2
    • C1=CC=C(C=C1)CN2C=C(N=C2)C=O

Computed Properties

  • 186.079312947g/mol
  • 0
  • 2
  • 3
  • 186.079312947g/mol
  • 14
  • 190
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1
  • 34.9Ų

Experimental Properties

  • 1.74390
  • 34.89000

1-benzyl-1H-imidazole-4-carbaldehyde Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A069003103-1g
1-Benzyl-1H-imidazole-4-carbaldehyde
85102-93-8 97%
1g
$780.00 2023-08-31
Ambeed
A509606-10g
1-Benzyl-1H-imidazole-4-carbaldehyde
85102-93-8 98%
10g
$1655.0
Chemenu
CM187405-1g
1-benzyl-1H-imidazole-4-carbaldehyde
85102-93-8 97%
1g
$701 2021-08-05
Cooke Chemical
BD3557948-1g
1-Benzyl-1H-imidazole-4-carbaldehyde
85102-93-8 98%
1g
RMB 3605.60 2023-09-07
eNovation Chemicals LLC
D122040-1g
1-BENZYLIMIDAZOLE-4-CARBALDEHYDE
85102-93-8 95%
1g
$680 2021-10-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ2541-100MG
1-benzyl-1H-imidazole-4-carbaldehyde
85102-93-8 95%
100MG
¥ 1,128.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1526883-250mg
1-Benzyl-1H-imidazole-4-carbaldehyde
85102-93-8 98%
250mg
¥3247.00 2024-07-28

1-benzyl-1H-imidazole-4-carbaldehyde Related Literature

85102-93-8 (1-benzyl-1H-imidazole-4-carbaldehyde) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:85102-93-8)1-benzyl-1H-imidazole-4-carbaldehyde
A1091667
99%
10g
1490.0